Cas no 1251099-47-4 (2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol
• CAS No: 1251099-47-4
• MF: C₁₃H₂₁NOS
• MW: 239.376942396164
• CID: 2161518
• Update Time: 2025-10-31

2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol
• 2-(Isopropyl(4-(methylthio)benzyl)amino)ethanol
• AM91437
• 2-[Isopropyl-(4-methylsulfanylbenzyl)amino]ethanol

• Inchi： 1S/C13H21NOS/c1-11(2)14(8-9-15)10-12-4-6-13(16-3)7-5-12/h4-7,11,15H,8-10H2,1-3H3
• InChI Key： NXGVFWQABHTKLF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CN(CCO)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 179
• Topological Polar Surface Area: 48.8

Additional information on 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol

Professional Introduction to Compound with CAS No. 1251099-47-4 and Product Name: 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol

The compound with the CAS number 1251099-47-4 and the product name 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates several key functional groups, including an isopropyl group, a methylsulfanyl-benzyl moiety, and an amino-ethanol backbone, which collectively contribute to its distinctive chemical behavior and biological activity.

Recent research has highlighted the importance of 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol in the context of novel drug discovery. Its molecular framework suggests a high degree of versatility, making it a valuable candidate for further exploration in medicinal chemistry. The presence of the isopropyl group enhances the lipophilicity of the compound, facilitating better membrane penetration, while the methylsulfanyl-benzyl moiety contributes to its binding affinity with specific biological targets. This combination of features positions the compound as a promising candidate for developing new therapeutic agents.

In particular, studies have demonstrated that derivatives of this compound exhibit notable pharmacological properties. The amino-ethanol backbone provides a scaffold for modulating both hydrophilic and hydrophobic interactions, which is crucial for designing molecules that can interact effectively with biological receptors. Preliminary in vitro studies have shown that compounds structurally related to 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol exhibit potential as inhibitors of various enzymatic pathways involved in inflammation and cell proliferation. These findings align with the broader trend in pharmaceutical research toward identifying small molecules that can modulate complex biological processes.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current therapeutic strategies often face challenges related to drug specificity, bioavailability, and side effects. The unique structural features of 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol offer a promising avenue for overcoming these challenges. By fine-tuning its molecular structure, researchers can optimize its pharmacokinetic and pharmacodynamic properties, leading to more effective and safer drugs. This approach is particularly relevant in the development of targeted therapies for conditions such as cancer, neurodegenerative diseases, and chronic inflammatory disorders.

Advances in computational chemistry and molecular modeling have played a pivotal role in understanding the behavior of this compound. High-throughput virtual screening techniques have enabled researchers to rapidly assess the potential binding interactions of 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol with various biological targets. These computational studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. Additionally, machine learning algorithms have been employed to predict the pharmacological properties of this compound, further accelerating the drug discovery process.

The synthesis of 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol presents an interesting challenge due to its complex structural features. Multi-step synthetic routes have been developed to construct its molecular framework efficiently while maintaining high purity standards. Recent innovations in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have enhanced the feasibility of producing this compound on an industrial scale. These advancements are crucial for ensuring an adequate supply of high-quality material for preclinical and clinical studies.

Preclinical studies have provided preliminary evidence supporting the therapeutic potential of compounds related to 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol. Animal models have shown that these molecules can modulate inflammatory responses and inhibit tumor growth with minimal toxicity. These findings are particularly encouraging given the growing recognition of inflammation as a key factor in many diseases. Furthermore, studies on cellular models have revealed that these compounds can selectively target specific pathways involved in cell signaling and proliferation, suggesting their potential as precision medicines.

The regulatory landscape for new drug development continues to evolve, emphasizing safety, efficacy, and innovation. The unique properties of 2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol position it as a compelling candidate for regulatory submissions under emerging frameworks that encourage breakthrough therapies. Collaboration between academic institutions, pharmaceutical companies, and regulatory agencies will be essential for navigating these pathways effectively. By leveraging interdisciplinary expertise and advanced technologies, researchers can accelerate the translation of promising compounds like this into safe and effective treatments for patients worldwide.

In conclusion,2-[Isopropyl-(4-methylsulfanyl-benzyl)-amino]-ethanol represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique molecular structure, combined with promising preclinical results, makes it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.